Cas no 1805038-81-6 (5-(Bromomethyl)-4-(difluoromethyl)pyridine-2-sulfonyl chloride)

• Product Name: 5-(Bromomethyl)-4-(difluoromethyl)pyridine-2-sulfonyl chloride
• CAS No: 1805038-81-6
• MF: C₇H₅BrClF₂NO₂S
• MW: 320.538905858994
• CID: 4849891
• Update Time: 2025-05-24

5-(Bromomethyl)-4-(difluoromethyl)pyridine-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-(Bromomethyl)-4-(difluoromethyl)pyridine-2-sulfonyl chloride

• Inchi： 1S/C7H5BrClF2NO2S/c8-2-4-3-12-6(15(9,13)14)1-5(4)7(10)11/h1,3,7H,2H2
• InChI Key： HPJMNXMGLDHQGX-UHFFFAOYSA-N
• SMILES： BrCC1=CN=C(C=C1C(F)F)S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 309
• XLogP3: 2.4
• Topological Polar Surface Area: 55.4

Additional information on 5-(Bromomethyl)-4-(difluoromethyl)pyridine-2-sulfonyl chloride

5-(Bromomethyl)-4-(difluoromethyl)pyridine-2-sulfonyl chloride: A Comprehensive Overview

The compound 5-(Bromomethyl)-4-(difluoromethyl)pyridine-2-sulfonyl chloride, with CAS No. 1805038-81-6, is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis, pharmaceutical chemistry, and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with sulfonyl chloride functionality, bromomethyl, and difluoromethyl substituents. Its versatile reactivity and potential applications have made it a focal point in recent research studies.

The molecular structure of 5-(Bromomethyl)-4-(difluoromethyl)pyridine-2-sulfonyl chloride is notable for its functional groups, which include the sulfonyl chloride group at the 2-position of the pyridine ring. This group is highly reactive and plays a critical role in various chemical transformations. The bromomethyl group at the 5-position and the difluoromethyl group at the 4-position further enhance the compound's reactivity and selectivity in synthetic reactions. These substituents also contribute to the molecule's stability and solubility properties, making it suitable for a wide range of applications.

Recent studies have highlighted the potential of 5-(Bromomethyl)-4-(difluoromethyl)pyridine-2-sulfonyl chloride as a key intermediate in the synthesis of bioactive compounds. Researchers have explored its use in constructing complex molecular frameworks, particularly in the development of novel drugs targeting various therapeutic areas such as cancer, inflammation, and infectious diseases. The compound's ability to undergo nucleophilic substitution reactions has been exploited to introduce diverse functional groups, thereby expanding its utility in drug design.

In addition to its role in pharmaceutical chemistry, 5-(Bromomethyl)-4-(difluoromethyl)pyridine-2-sulfonyl chloride has also found applications in materials science. Its unique electronic properties make it a promising candidate for use in advanced materials such as semiconductors and optoelectronic devices. Recent advancements in nanotechnology have further underscored its potential as a building block for constructing nanostructured materials with tailored properties.

The synthesis of 5-(Bromomethyl)-4-(difluoromethyl)pyridine-2-sulfonyl chloride typically involves multi-step processes that require precise control over reaction conditions. Key steps include the introduction of substituents onto the pyridine ring and subsequent functionalization to install the sulfonyl chloride group. Researchers have developed efficient methodologies to optimize these reactions, ensuring high yields and purity levels.

The physical properties of this compound are equally intriguing. Its melting point, boiling point, and solubility characteristics are well-documented, providing valuable insights into its behavior under various conditions. These properties are essential for determining its suitability in different chemical processes and applications.

In conclusion, 5-(Bromomethyl)-4-(difluoromethyl)pyridine-2-sulfonyl chloride, CAS No. 1805038-81-6, stands out as a versatile and valuable compound with diverse applications across multiple disciplines. Its unique structure, reactivity, and potential for further functionalization make it an indispensable tool in modern chemical research. As ongoing studies continue to uncover new avenues for its use, this compound is poised to play an even more significant role in advancing scientific innovation.